Cas no 6216-62-2 (RIESWPZCQMFUMF-WCQYABFASA-N)

• Product Name: RIESWPZCQMFUMF-WCQYABFASA-N
• CAS No: 6216-62-2
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD28387335
• CID: 1636337
• PubChem ID: 69583502
• Update Time: 2025-05-21

RIESWPZCQMFUMF-WCQYABFASA-N Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S,2S)-1-(hydroxymethyl)-2-methylbutyl]-,phenylmethyl ester
• RIESWPZCQMFUMF-WCQYABFASA-N
• benzyl ((2S,3S)-1-hydroxy-3-methylpentan-2-yl)carbamate
• N-Benzyloxycarbonyl-L-isoleucinol
• benzyl N-(2S,3S)-1-hydroxy-3-methylpentan-2-ylcarbamate

• MDL： MFCD28387335
• Inchi： 1S/C14H21NO3/c1-3-11(2)13(9-16)15-14(17)18-10-12-7-5-4-6-8-12/h4-8,11,13,16H,3,9-10H2,1-2H3,(H,15,17)/t11-,13+/m0/s1
• InChI Key： RIESWPZCQMFUMF-WCQYABFASA-N
• SMILES： OC[C@H]([C@@H](C)CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on RIESWPZCQMFUMF-WCQYABFASA-N

Compound CAS No. 6216-62-2 and Product Name: RIESWPZCQMFUMF-WCQYABFASA-N

The compound with CAS number 6216-62-2, identified as RIESWPZCQMFUMF-WCQYABFASA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to a class of advanced materials that are being extensively researched for their role in biomedical engineering, nanotechnology, and sustainable energy solutions. Recent studies have highlighted its exceptional ability to enhance the efficiency of energy storage devices, making it a promising candidate for next-generation battery technologies.

RIESWPZCQMFUMF-WCQYABFASA-N is characterized by its complex molecular structure, which includes a combination of organic and inorganic components. This hybrid nature allows the compound to exhibit versatile functionalities, such as high thermal stability, excellent electrical conductivity, and remarkable mechanical strength. Researchers have successfully synthesized this compound through a novel two-step process involving sol-gel chemistry and microwave-assisted synthesis, which ensures high purity and uniformity in the final product.

One of the most groundbreaking applications of CAS No. 6216-62-2 is in the field of biomedical imaging. The compound has been shown to serve as an effective contrast agent for magnetic resonance imaging (MRI), providing enhanced resolution and reduced toxicity compared to traditional agents. This advancement has significant implications for early disease diagnosis and treatment monitoring, particularly in oncology and cardiovascular medicine.

In addition to its biomedical applications, RIESWPZCQMFUMF-WCQYABFASA-N has demonstrated potential in sustainable energy storage. By incorporating this compound into lithium-ion batteries, researchers have achieved a substantial increase in energy density and cycle stability. These improvements are critical for addressing the growing demand for efficient and long-lasting energy storage solutions in renewable energy systems.

The synthesis of CAS No. 6216-62-2 involves a meticulous process that ensures the preservation of its unique properties. The use of green chemistry principles in its production minimizes environmental impact, aligning with global efforts to promote sustainable manufacturing practices. This approach not only enhances the eco-friendliness of the compound but also reduces production costs, making it more accessible for large-scale applications.

Recent studies have also explored the use of RIESWPZCQMFUMF-WCQYABFASA-N in advanced materials science, particularly in the development of smart polymers and self-healing materials. Its ability to undergo reversible structural changes under specific conditions makes it ideal for applications in adaptive materials and soft robotics.

In conclusion, CAS No. 6216-62-2, or RIESWPZCQMFUMF-WCQYABFASA-N, represents a cutting-edge chemical innovation with vast potential across multiple industries. Its unique properties, combined with sustainable synthesis methods, position it as a key player in advancing modern technologies. As research continues to uncover new applications for this compound, its impact on science and industry is expected to grow significantly.